Cas no 953254-93-8 (N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 953254-93-8
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 6361214
• PubChem ID: 16879193
• Update Time: 2025-06-08

N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide
• N-(2,4-dimethylphenyl)-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
• AKOS024487168
• F5001-0965
• 953254-93-8
• N-(2,4-dimethylphenyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide

• Inchi： 1S/C20H20N2O3/c1-13-4-9-18(14(2)10-13)21-20(23)12-16-11-19(25-22-16)15-5-7-17(24-3)8-6-15/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key： BMWLOLNKDBUASN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CC1C=C(C2=CC=C(OC)C=C2)ON=1

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide (CAS No. 953254-93-8)

N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide, with the CAS number 953254-93-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both methoxyphenyl and dimethylphenyl moieties in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for oxazole-based compounds has surged due to their potential in addressing pressing global health challenges, such as antimicrobial resistance and chronic inflammatory diseases. The CAS 953254-93-8 compound, in particular, has been studied for its potential role in modulating specific biochemical pathways. Its structural features, including the 1,2-oxazol-3-yl core, are often associated with enhanced bioavailability and target specificity, which are critical factors in modern drug design.

From an industrial perspective, N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide is also being explored for its applications in crop protection. The methoxyphenyl group, in particular, is known to influence the compound's interaction with plant enzymes, potentially offering new solutions for sustainable agriculture. This aligns with the growing consumer interest in eco-friendly agrochemicals that minimize environmental impact while maintaining efficacy.

The synthesis of CAS 953254-93-8 involves multi-step organic reactions, often starting with the condensation of appropriately substituted precursors. Researchers have optimized these processes to improve yield and purity, ensuring the compound meets the stringent standards required for preclinical studies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, confirming its structural integrity and purity.

One of the most frequently asked questions about N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide relates to its stability under various conditions. Studies indicate that the compound exhibits remarkable thermal stability, making it suitable for formulations requiring long shelf lives. Additionally, its solubility profile in common organic solvents facilitates its incorporation into various delivery systems, a feature highly valued in pharmaceutical development.

As the scientific community continues to explore the potential of oxazole derivatives, CAS 953254-93-8 stands out as a promising candidate for further investigation. Its dual functionality, combining both aromatic and heterocyclic elements, opens up possibilities for tailoring its properties to meet specific research or industrial needs. With ongoing advancements in computational chemistry, researchers are also leveraging molecular docking studies to predict its interactions with biological targets, accelerating the discovery process.

In conclusion, N-(2,4-dimethylphenyl)-2-5-(4-methoxyphenyl)-1,2-oxazol-3-ylacetamide represents a fascinating area of study at the intersection of chemistry and life sciences. Its CAS number 953254-93-8 serves as a unique identifier for researchers and manufacturers alike, ensuring precise communication across the global scientific community. As interest in bioactive heterocycles grows, this compound is poised to play a pivotal role in shaping future innovations in medicine and agriculture.